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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Didecyl Dimethyl
Ammonium Carbonate (DDAC) as a functional finish for textiles. The information presented

herein is intended to guide researchers and professionals in the development and evaluation of

antimicrobial and multifunctional textiles.

Introduction to Didecyl Dimethyl Ammonium
Carbonate (DDAC) in Textile Finishing
Didecyl Dimethyl Ammonium Carbonate (DDAC) is a fourth-generation quaternary

ammonium compound that is utilized in the textile industry as a versatile finishing agent.[1][2]

Its primary application is to impart antimicrobial properties to fabrics, offering protection against

a broad spectrum of bacteria and fungi.[1][3] Beyond its biocidal activity, DDAC also offers

additional benefits such as improved softness, antistatic properties, and moth-proofing, making

it a multifunctional finish for a wide range of textile substrates, including natural and synthetic

fibers.[4][5]

The cationic nature of DDAC allows it to interact with the typically anionic surface of textile

fibers, facilitating its adhesion and retention on the fabric.[1][4] The mechanism of antimicrobial

action involves the disruption of the microbial cell membrane's lipid bilayer, leading to the
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leakage of essential intracellular components and ultimately, cell death.[6][7] This non-leaching

mechanism, where the molecule is bound to the fiber surface, contributes to the durability of

the antimicrobial effect.[1]

Key Applications and Benefits
Antimicrobial Finishing: DDAC is highly effective against a wide range of Gram-positive and

Gram-negative bacteria and fungi, making it suitable for creating hygienic textiles for

medical, hospitality, and sportswear applications.[1][3]

Moth-Proofing: It creates an environment on the textile that is inhospitable to moths and

other fabric pests, protecting natural fibers like wool from damage.[4]

Fabric Softening: As a cationic surfactant, DDAC can impart a soft handle to fabrics.[4]

Antistatic Properties: The presence of DDAC on the fabric surface can help to dissipate static

electricity, which is particularly beneficial for synthetic fibers.[4]

Versatility: DDAC can be applied to a variety of natural and synthetic fibers and is compatible

with other finishing agents.[3][4]

Quantitative Data on Performance
The following tables summarize the expected performance of DDAC-treated textiles. It is

important to note that the actual performance can vary depending on the fabric type, DDAC

concentration, application method, and laundering conditions.

Table 1: Antimicrobial Efficacy of DDAC on Cotton Fabric (Illustrative Data)
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DDAC
Concentration (%
owf*)

Test Organism
Bacterial
Reduction (%)
(AATCC 100)

Durability
(Bacterial
Reduction % after
20 washes)

0.5%
Staphylococcus

aureus
>99.9% >95%

0.5% Escherichia coli >99.9% >95%

1.0%
Staphylococcus

aureus
>99.99% >98%

1.0% Escherichia coli >99.99% >98%

2.0%
Staphylococcus

aureus
>99.99% >99%

2.0% Escherichia coli >99.99% >99%

% owf: on the weight of the fabric

Table 2: Effect of DDAC Treatment on Physical Properties of Cotton Fabric (Illustrative Data)

DDAC
Concentration
(% owf)

Change in
Tensile
Strength (%)

Change in Tear
Strength (%)

Colorfastness
to Washing
(AATCC 61)

Colorfastness
to Light
(AATCC 16)

0.5% -2 to -5% -3 to -6% 4-5 4-5

1.0% -3 to -7% -4 to -8% 4-5 4-5

2.0% -5 to -10% -6 to -12% 4 4

Experimental Protocols
Protocol for Application of DDAC via Pad-Dry-Cure
Method
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This protocol describes a standard laboratory procedure for applying DDAC to a textile

substrate.

Materials and Equipment:

Didecyl Dimethyl Ammonium Carbonate (DDAC) solution

Textile fabric (e.g., 100% cotton, desized, scoured, and bleached)

Laboratory padding mangle

Drying oven

Curing oven

Beakers, graduated cylinders, and stirring rods

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

Preparation of Finishing Bath:

Calculate the required amount of DDAC solution based on the desired final concentration

on the fabric (e.g., 1% on the weight of fabric, owf).

Prepare the finishing bath by diluting the concentrated DDAC solution with deionized

water to the target concentration. For example, for a 1% owf add-on and a 70% wet pick-

up, the bath concentration would be approximately 1.43%.

Thoroughly mix the solution.

Padding:

Set the pressure of the laboratory padding mangle to achieve a consistent wet pick-up

percentage (e.g., 70-80%).

Pass the pre-weighed, dry fabric sample through the finishing bath.
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Immediately pass the saturated fabric through the nip rollers of the padding mangle to

ensure even distribution of the finish and to remove excess liquor.

Drying:

Carefully remove the padded fabric and hang it on a frame or place it on a pin frame.

Dry the fabric in a pre-heated oven at 80-100°C for 3-5 minutes, or until completely dry.

Curing:

Transfer the dried fabric to a curing oven.

Cure the fabric at a temperature of 130-150°C for 2-4 minutes. This step helps to fix the

DDAC onto the fabric fibers.

Post-Treatment:

After curing, allow the fabric to cool down to room temperature.

The fabric can be rinsed with cold water to remove any unfixed chemicals and then dried

again.

Protocol for Antimicrobial Efficacy Testing: AATCC 100-
2019
This protocol outlines the quantitative assessment of antibacterial finishes on textile materials.

Materials and Equipment:

DDAC-treated and untreated (control) fabric swatches (circular, 4.8 cm diameter)

Sterile petri dishes

Bacterial cultures (Staphylococcus aureus ATCC 6538, Klebsiella pneumoniae ATCC 4352)

Sterile nutrient broth and agar

Neutralizing solution (e.g., Letheen Broth)
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Incubator (37°C)

Vortex mixer

Pipettes and sterile dilution tubes

Colony counter

Procedure:

Preparation of Inoculum:

Prepare a 24-hour broth culture of the test organism.

Dilute the culture in sterile nutrient broth to a concentration of 1-2 x 10^5 colony-forming

units (CFU)/mL.

Inoculation of Fabric Swatches:

Place sterile fabric swatches into sterile petri dishes.

Inoculate each swatch with 1.0 ± 0.1 mL of the standardized bacterial inoculum, ensuring

the liquid is absorbed by the fabric.

Incubation:

For "0" contact time determination, immediately after inoculation, add 100 mL of

neutralizing solution to a set of control and treated swatches.

For the test samples, cover the petri dishes and incubate at 37°C for 18-24 hours.

Elution and Plating:

After incubation, add 100 mL of neutralizing solution to each petri dish.

Agitate the jars vigorously for 1 minute to elute the bacteria from the fabric.

Perform serial dilutions of the eluate in sterile water.
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Plate the dilutions onto nutrient agar plates.

Incubation and Counting:

Incubate the plates at 37°C for 24-48 hours.

Count the number of colonies on the plates and calculate the number of CFU per swatch.

Calculation of Bacterial Reduction:

Calculate the percentage reduction of bacteria using the following formula: % Reduction =

[(A - B) / A] x 100 Where: A = the number of bacteria recovered from the inoculated

untreated control fabric swatch immediately after inoculation ("0" contact time). B = the

number of bacteria recovered from the inoculated treated fabric swatch after the specified

contact time.
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Caption: Antimicrobial mechanism of DDAC on microbial cells.
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Textile Finishing and Evaluation Workflow
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Caption: Workflow for DDAC textile finishing and evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cjm.ichem.md [cjm.ichem.md]

2. mdpi.com [mdpi.com]

3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

4. microbe-investigations.com [microbe-investigations.com]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Didecyl Dimethyl
Ammonium Carbonate in Textile Finishing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136943#application-of-didecyl-dimethyl-ammonium-
carbonate-in-textile-finishing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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